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Compound of Interest

Compound Name: Imiquimod-d9

Cat. No.: B8075478

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imiguimod, an immune response modifier, is a potent agonist of Toll-like receptor 7 (TLR7) and
is used topically for the treatment of various skin conditions.[1] To accurately determine its
pharmacokinetic profile, a stable isotope-labeled internal standard is crucial for bioanalytical
methods. Imiquimod-d9, a deuterium-labeled analog of Imiquimod, serves as an ideal internal
standard for liquid chromatography-mass spectrometry (LC-MS) based quantification in
biological matrices.[2] Its use significantly improves the accuracy and precision of
pharmacokinetic studies by correcting for variability during sample preparation and analysis.[2]

These application notes provide detailed protocols and data for the use of Imiquimod-d9 as an
internal standard in pharmacokinetic studies of Imiquimod.

Physicochemical Properties
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Property Value

1-(2-(methyl-d3)propyl-1,1,2,3,3,3-d6)-1H-

UPAC Name imidazo[4,5-c]quinolin-4-amine[2]
Molecular Formula C14H7D9oN4[2]

Molecular Weight 249.36 g/mol [2]

Appearance Solid

Purity >99% deuterated forms (d1-d9)[1]
Solubility DMF: 1 mg/ml, DMSO: 1 mg/mi[1]

Mechanism of Action of Imiquimod

Imiquimod exerts its biological effects by activating TLR7, which is primarily expressed on
immune cells such as dendritic cells and macrophages.[3] This activation triggers a
downstream signaling cascade, leading to the production of various pro-inflammatory cytokines
and chemokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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